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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dibromopropionamide is a halogenated amide with potential applications in organic

synthesis and as a biologically active compound. Its structure, featuring two bromine atoms on

the propyl chain, imparts specific chemical reactivity and physical properties that are of interest

to researchers in medicinal chemistry and materials science. This technical guide provides a

comprehensive overview of the core physical and chemical properties of 2,3-
Dibromopropionamide, detailed experimental protocols for its analysis, and insights into its

potential biological effects.

Core Physical and Chemical Properties
The fundamental properties of 2,3-Dibromopropionamide are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value Reference

Molecular Formula C₃H₅Br₂NO [1][2]

Molecular Weight 230.89 g/mol [2]

Appearance
White to off-white crystalline

solid
[2]

Melting Point 132-133 °C [2]

Boiling Point
315.6 °C at 760 mmHg

(Predicted)
[2]

Density 2.186 g/cm³ (Predicted) [2]

Solubility

Insoluble in water. Soluble in

DMSO and slightly soluble in

Methanol.

[2]

pKa 14.14 ± 0.50 (Predicted) [1]

Storage

Ambient temperatures, in a

cool and dark place is

recommended.

[2]

Synthesis and Purification
While a specific detailed protocol for the synthesis of 2,3-Dibromopropionamide is not readily

available in published literature, a plausible synthetic route involves the bromination of

acrylamide. The following proposed workflow is based on general principles of halogenation of

unsaturated amides.
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Acrylamide

Bromination ReactionBromine (Br₂)

Inert Solvent
(e.g., CCl₄, CH₂Cl₂)

Crude 2,3-Dibromopropionamide Purification Pure 2,3-Dibromopropionamide
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Start

Seed cells in 96-well plate

Allow cells to adhere

Treat with 2,3-Dibromopropionamide

Incubate (24-72h)

Add MTT solution

Incubate (2-4h)

Add solubilization solution

Measure absorbance at 570 nm

Analyze data and
calculate cell viability

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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